Cas no 926246-92-6 (1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid)

• Product Name: 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid
• CAS No: 926246-92-6
• MF: C₁₃H₁₃Cl₂NO₃
• MW: 302.153221845627
• CID: 4665553
• Update Time: 2025-10-14

1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-(3,4-dichlorobenzoyl)-

• Inchi： 1S/C13H13Cl2NO3/c14-10-4-3-8(6-11(10)15)12(17)16-5-1-2-9(7-16)13(18)19/h3-4,6,9H,1-2,5,7H2,(H,18,19)
• InChI Key： YRAOIOKKUQKJPZ-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(Cl)C(Cl)=C2)CCCC(C(O)=O)C1

Additional information on 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid (CAS: 926246-92-6)

The compound 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid (CAS: 926246-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine-3-carboxylic acid core and 3,4-dichlorobenzoyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid exhibits potent activity as a modulator of specific biological targets. For instance, recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, structural-activity relationship (SAR) studies have been conducted to explore the impact of modifications to the 3,4-dichlorobenzoyl group and the piperidine ring. These studies have identified key structural features that enhance the compound's binding affinity and selectivity, paving the way for the development of next-generation derivatives with improved therapeutic profiles.

In addition to its anti-inflammatory properties, 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid has shown promise in oncology research. Preliminary data from cell-based assays indicate that the compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are now investigating its mechanism of action, with a focus on its interaction with cellular signaling pathways involved in cancer progression.

Despite these promising findings, challenges remain in the development of 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical structure and versatile biological activity make it a compelling candidate for continued investigation.

In conclusion, recent research on 1-(3,4-dichlorobenzoyl)piperidine-3-carboxylic acid (CAS: 926246-92-6) highlights its potential as a multifunctional therapeutic agent. Advances in synthesis, pharmacological characterization, and SAR studies have provided a solid foundation for future drug development efforts. As the scientific community continues to explore its applications, this compound may emerge as a valuable tool in the treatment of inflammatory diseases and cancer.